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Compound of Interest

Compound Name: Skullcapflavone Ii

Cat. No.: B1221306 Get Quote

For researchers, scientists, and drug development professionals working with Skullcapflavone
II, this guide provides immediate and essential safety, handling, and disposal information.

Adherence to these protocols is crucial for ensuring a safe laboratory environment and the

integrity of your research.

Physicochemical and Toxicological Data
A summary of the key quantitative data for Skullcapflavone II is presented below for easy

reference.

Property Value Source

Molecular Formula C₁₉H₁₈O₈ [1][2]

Molecular Weight 374.3 g/mol [1][2]

CAS Number 55084-08-7 [1][2][3]

Purity >97% (HPLC) [2][3]

Solubility DMSO: 1mg/mL [4]

Storage Temperature
Long-term: -20°C, Short-term:

2-8°C
[3]

Flammability Not flammable or combustible [3]
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Personal Protective Equipment (PPE)
When handling Skullcapflavone II, a comprehensive PPE strategy is mandatory to minimize

exposure and ensure personal safety. This includes protection for the respiratory system,

hands, eyes, and body.[5]

Recommended PPE:
Respiratory Protection: For operations where dust formation is possible, a full-face particle

respirator (type N99/P2) is recommended.[3] In situations where the respirator is the sole

means of protection, a full-face supplied-air respirator should be used.[3] All respiratory

equipment must be tested and approved under appropriate government standards such as

NIOSH (US) or CEN (EU).[3]

Hand Protection: Chemical-resistant gloves must be worn.[3] Always inspect gloves for

integrity before use and employ proper glove removal techniques to avoid skin contact.[3]

Dispose of contaminated gloves after use in accordance with laboratory and local

regulations.[3]

Eye Protection: Use safety glasses with side shields or chemical safety goggles that are

tested and approved under government standards like OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[6][7]

Skin and Body Protection: A lab coat or a protective gown should be worn.[3] The type of

body protection should be chosen based on the concentration and amount of the substance

being handled and the specific workplace conditions.[3]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of

Skullcapflavone II and ensuring a safe laboratory environment.

Handling Procedures:
Avoid Dust Formation: Handle the compound in a way that minimizes the generation of dust.

[3][6]

Ventilation: Work in a well-ventilated area or under a chemical fume hood.[6][8]
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Avoid Contact: Prevent contact with skin, eyes, and clothing.[3] Do not ingest or inhale the

substance.[3]

Hygiene: Wash hands thoroughly after handling.[3] Contaminated clothing should be

removed and washed before reuse.[3]

Ignition Sources: Keep the compound away from sources of ignition.[3]

Storage Procedures:
Container: Keep the container tightly closed.[3]

Environment: Store in a dry and well-ventilated place.[3]

Temperature: For long-term storage, maintain a temperature of -20°C.[3] For short-term

storage, a temperature of 2-8°C is suitable.[3]

Incompatibilities: Avoid storage with strong oxidizing/reducing agents and strong

acids/alkalis.[3]

Disposal Plan
Proper disposal of Skullcapflavone II and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Guidelines:
Waste Collection: Unused material and waste should be collected in suitable, closed

containers labeled for disposal.[3]

Spill Cleanup: In case of a spill, wear appropriate PPE, prevent dust formation, and sweep or

shovel the material into a closed container for disposal.[3] Prevent the substance from

entering drains.[3]

Regulations: Dispose of all waste in accordance with prevailing country, federal, state, and

local regulations.[3]

Experimental Workflow and Signaling Pathway
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The following diagram illustrates a general experimental workflow for investigating the anti-

inflammatory effects of Skullcapflavone II on a cell line, a common application for this

compound in research.[9]
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Experimental Workflow: Investigating Anti-inflammatory Effects of Skullcapflavone II

Cell Culture & Seeding

Treatment Protocol

Analysis

Results & Conclusion

1. Culture HaCaT cells

2. Seed cells in plates

3. Pretreat with Skullcapflavone II
(various concentrations)

4. Stimulate with TNF-α/IFN-γ

5. RNA Extraction 7. ELISA for
protein levels

6. qRT-PCR for
TARC & MDC expression

8. Data Analysis

9. Conclusion on anti-inflammatory effect

Click to download full resolution via product page

Caption: A generalized workflow for studying the effects of Skullcapflavone II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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